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Compound of Interest

Compound Name: 3-Bromo-1-phenylpropan-1-ol

CAS No.: 34052-63-6

Cat. No.: B2642998

Get Quote

Executive Summary
3-Bromo-1-phenylpropan-1-ol is a bifunctional halogenated organic intermediate featuring a

secondary benzylic alcohol and a primary alkyl bromide.[1] Due to the presence of the bromine

atom, this compound must be segregated into the Halogenated Organic Waste stream. Under

no circumstances should it be combined with general non-halogenated organic solvents or

disposed of down the drain.

Immediate Action Plan:

Waste Stream: Halogenated Organic (High BTU, requires acid scrubbing).

Container: Amber Glass or HDPE (High-Density Polyethylene).

Labeling: "Hazardous Waste – Halogenated Organic – Toxic/Irritant."

Incompatibility: Do NOT mix with strong bases (risk of rapid cyclization/elimination) or strong

oxidizers.
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Chemical Profile & Hazard Identification
To ensure safe handling, researchers must understand the specific reactivity profile of this

molecule. It is not merely "organic waste"; it is an alkylating agent and a reactive intermediate.

Property Data Operational Implication

Compound Name 3-Bromo-1-phenylpropan-1-ol Verify label matches inventory.

Structure Ph-CH(OH)-CH₂-CH₂-Br
Bifunctional: Benzylic alcohol +

Alkyl bromide.

Waste Class Halogenated Organic
CRITICAL: Must not enter non-

halogenated streams.

Flash Point >110°C (Estimated)
Combustible. Store away from

heat sources.

Reactivity Alkylating Agent
Potential carcinogen/mutagen.

Use double gloves.

Stability Acid Sensitive
Benzylic position prone to

elimination/substitution.[2]

The "Why" Behind the Protocol (Causality)
Why Segregate Halogens? When halogenated compounds (containing Br, Cl, F) are

incinerated in standard facilities, they generate acidic gases (e.g., HBr, HCl). These gases

corrode combustion chambers and contribute to acid rain. Therefore, they must be sent to

specialized incinerators equipped with alkaline scrubbers to neutralize these byproducts.

Why Avoid Bases? The structure contains a hydroxyl group and a leaving group (Bromine)

separated by three carbons. In the presence of a strong base, this molecule can undergo

intramolecular cyclization to form oxetanes or elimination to form styrenic derivatives. These

reactions can be exothermic, creating pressure hazards in sealed waste drums.

Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system. If a step is impossible (e.g., "Container

is degrading"), it indicates a failure in the previous step (e.g., "Incompatible waste mixed").
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Phase 1: Segregation & Preparation
Isolate the Waste:

Do not mix with non-halogenated solvents (Acetone, Methanol, Hexane) unless the entire

mixture is labeled "Halogenated."

Strict Prohibition: Do not mix with strong bases (NaOH, KOH, Amines) or strong oxidizers

(Peroxides, Nitric Acid).

Quenching (If Reactive Residue):

If the waste contains unreacted reagents (e.g., borohydrides from reduction steps),

quench carefully with dilute acid/water before adding to the solvent waste container.

Note: 3-Bromo-1-phenylpropan-1-ol itself does not require quenching, but the reaction

mixture it came from might.

Phase 2: Packaging
Select Container:

Preferred: Amber glass bottles with PTFE-lined caps.

Acceptable: HDPE carboys (if dilute).

Avoid: Metal cans (corrosion risk from potential HBr hydrolysis).

Headspace Rule: Leave at least 10-15% headspace in the container to allow for thermal

expansion.

Phase 3: Labeling & Documentation
Label Contents:

Full Chemical Name: "3-Bromo-1-phenylpropan-1-ol" (Do not use

abbreviations/acronyms).
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Constituents: If in solution, list the solvent and approximate % (e.g., "Dichloromethane

90%, 3-Bromo-1-phenylpropan-1-ol 10%").

Hazard Checkboxes: Mark "Toxic," "Irritant," and "Halogenated."

Phase 4: Storage & Pickup
Satellite Accumulation Area (SAA): Store in a secondary containment tray (polypropylene) to

catch leaks.

Request Pickup: Contact your facility's EHS (Environmental Health & Safety) department

once the container is 90% full or within 6-12 months of start date (depending on local

regulations).

Emergency Response: Spill Management
Scenario: A 100mL bottle of 3-Bromo-1-phenylpropan-1-ol drops and shatters.

Evacuate & Ventilate: Clear the immediate area.[3] Alkyl bromides are lachrymators (tear-

inducing) and respiratory irritants.

PPE Up: Don Nitrile gloves (double layer recommended) or Silver Shield/Laminate gloves for

prolonged contact. Wear safety goggles and a lab coat.

Contain: Use a non-combustible absorbent (Vermiculite, Sand, or Bentonite clay).

Do NOT use paper towels: While the flashpoint is high, organic halides on cellulose can

increase flammability or reactivity risks in the waste bin.

Collect: Scoop the absorbent into a heavy-duty plastic bag or wide-mouth jar.

Decontaminate: Scrub the surface with a soap and water solution.

Dispose: Label the debris as "Solid Hazardous Waste – Halogenated Debris" and treat as

chemical waste.

Decision Logic & Workflow (Visualized)
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The following diagram illustrates the critical decision points for disposing of this specific

compound.

Waste Generation:
3-Bromo-1-phenylpropan-1-ol

Is the waste Pure or a Mixture?

Pure Compound

Pure

Mixture/Solution

Mixture

Select Container:
Glass or HDPE (No Metal)

Check Compatibility:
Are Strong Bases Present?

ACTION: Neutralize Base First
(Prevent Cyclization)

Yes (Base Present)

No

Labeling:
'Halogenated Organic Waste'

List all constituents

Store in Secondary Containment
(Satellite Accumulation Area)

EHS / Professional Pickup
(Incineration w/ Scrubbers)
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Click to download full resolution via product page

Caption: Decision matrix for the safe segregation and packaging of 3-Bromo-1-phenylpropan-
1-ol waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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